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Introduction

ent-Thiamphenicol, the enantiomer of the broad-spectrum antibiotic Thiamphenicol, is a
compound of significant interest in pharmaceutical research. As a methyl-sulfonyl derivative of
Chloramphenicol, it exhibits a notable safety profile, particularly concerning the reduced risk of
aplastic anemia.[1] A thorough understanding of its physicochemical properties is paramount
for formulation development, pharmacokinetic profiling, and ensuring therapeutic efficacy. This
technical guide provides a comprehensive overview of the core physicochemical characteristics
of ent-Thiamphenicol, detailed experimental methodologies for their determination, and visual
representations of its mechanism of action and experimental workflows.

Physicochemical Properties of ent-Thiamphenicol

The following tables summarize the key physicochemical properties of ent-Thiamphenicol,
compiled from various scientific sources. As the enantiomer of Thiamphenicol, its physical and
chemical properties are generally expected to be identical, with the exception of its interaction
with polarized light.
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Identifier Value Reference
2,2-dichloro-N-[(1S,2S)-1,3-
dihydroxy-1-(4-
UPAC Name mei,hylsu)llfon(ylphenyl)propan- 2l
2-ylJacetamide
CAS Number 19934-71-5 [3]
Molecular Formula C12H15CI2NOsS [3]
Molecular Weight 356.22 g/mol [3]
Property Value Reference
Melting Point 163-166 °C
pKa (Strongest Acidic) 11.05 (Predicted)
logP -0.3 (Calculated)
Appearance White to off-white crystalline
powder
Solvent Solubility Reference
Water Slightly soluble
Ethanol 50 mg/mL
DMSO ~30 mg/mL
Dimethylformamide (DMF) ~30 mg/mL
Acetonitrile Soluble
1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL
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Spectroscopic Data Value Reference
UV Amax (in Ethanol) 225, 266 nm
UV Amax (in Water) 224 nm

IR Specific Peak (in Methanol) 1694.1 cm~1

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of
physicochemical properties. Below are protocols for key experiments.

Determination of Melting Point

The melting point of ent-Thiamphenicol can be determined using a standard capillary melting
point apparatus.

Methodology:

e A small amount of finely powdered ent-Thiamphenicol is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a rate of 10-20 °C/min initially, and then the rate is reduced to 1-2
°C/min as the temperature approaches the expected melting point.

e The temperature at which the substance first begins to melt (the point of collapse) and the
temperature at which the substance is completely liquid are recorded as the melting range.

Determination of Solubility

The solubility of ent-Thiamphenicol in various solvents can be determined using the
isothermal shake-flask method.

Methodology:
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» An excess amount of ent-Thiamphenicol is added to a known volume of the selected
solvent in a sealed flask.

e The flask is agitated in a constant temperature water bath (e.g., 25 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

 After agitation, the suspension is allowed to settle, and an aliquot of the supernatant is
carefully withdrawn using a syringe fitted with a suitable filter (e.g., 0.45 pum) to remove any
undissolved solid.

e The concentration of ent-Thiamphenicol in the filtrate is then determined by a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

Determination of pKa

The acid dissociation constant (pKa) can be determined by potentiometric titration.

Methodology:

A known concentration of ent-Thiamphenicol is dissolved in a suitable solvent system (e.g.,
a mixture of water and a co-solvent like methanol to ensure solubility).

e The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH)
while the pH is continuously monitored with a calibrated pH meter.

o Atitration curve is generated by plotting the pH of the solution against the volume of titrant
added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Determination of logP (Octanol-Water Partition
Coefficient)

The partition coefficient (logP) can be determined using the shake-flask method.

Methodology:
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» A solution of ent-Thiamphenicol of known concentration is prepared in either n-octanol or
water.

o Equal volumes of n-octanol and water (pre-saturated with each other) are added to a flask
containing the ent-Thiamphenicol solution.

» The flask is shaken vigorously for a set period to allow for partitioning of the analyte between
the two phases and then centrifuged to ensure complete phase separation.

e The concentration of ent-Thiamphenicol in both the aqueous and n-octanol phases is
determined using a suitable analytical method (e.g., HPLC-UV).

» The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase. The logP is the base-10 logarithm of this
value.

Visualizations
Mechanism of Action

ent-Thiamphenicol, like its stereocisomer, exerts its antibacterial effect by inhibiting protein
synthesis in bacteria. The following diagram illustrates this pathway.
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Caption: Mechanism of action of ent-Thiamphenicol.
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Experimental Workflow: Solubility Determination

The following diagram outlines a typical workflow for determining the solubility of ent-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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